Cas no 68055-62-9 ( )

• Product Name: &nbsp
• CAS No: 68055-62-9
• MF: C₁₀H₅BrN₂O₂S
• MW: 297.127899885178
• CID: 968515
• PubChem ID: 336584
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 7-bromo-[1,3]thiazolo[2,3-b]quinazoline-3,5-dione
• AC1L7JXV
• NSC351362
• NSC-351362
• DTXSID80319864
• 68055-62-9
•  

• Inchi： 1S/C10H5BrN2O2S/c11-5-1-2-7-6(3-5)9(15)13-8(14)4-16-10(13)12-7/h1-3H,4H2
• InChI Key： ZJYSZCHPBVNJBA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(N1C(CSC1=N2)=O)=O

Computed Properties

• Exact Mass: 295.92555
• Monoisotopic Mass: 295.92551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75Ų

Experimental Properties

• PSA: 49.74
• LogP: 1.90490